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Compound of Interest

Compound Name: 1-Bromo-4-chloronaphthalene

Cat. No.: B1587457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Bromo-4-chloronaphthalene
(CAS No. 53220-82-9), a key halogenated naphthalene derivative. This document delves into

its core chemical and physical properties, proposes a robust synthetic pathway, and outlines

expected analytical characterization. Furthermore, it explores its applications as a critical

intermediate in the synthesis of advanced materials for the optoelectronic, pharmaceutical, and

agrochemical industries. Safety and handling protocols are also detailed to ensure its

responsible use in a research and development setting.

Introduction: The Versatility of Halogenated
Naphthalenes
Halogenated naphthalenes serve as pivotal building blocks in organic synthesis, offering a

scaffold for the construction of complex molecular architectures. The strategic placement of

different halogen atoms, such as bromine and chlorine, on the naphthalene core imparts

unique reactivity and properties. 1-Bromo-4-chloronaphthalene, with its distinct substitution

pattern, is a valuable intermediate for introducing the naphthalene moiety into larger molecules,

enabling the development of novel materials with tailored functionalities. This guide aims to

provide researchers and drug development professionals with a thorough understanding of this

compound, facilitating its effective utilization in their scientific endeavors.
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Core Properties of 1-Bromo-4-chloronaphthalene
A clear understanding of the fundamental properties of a chemical is paramount for its

successful application in research and synthesis. This section details the key identifiers and

physicochemical characteristics of 1-Bromo-4-chloronaphthalene.

Chemical Identity
The unique identification of a chemical substance is crucial for regulatory compliance and

scientific accuracy.

Property Value Source

CAS Number 53220-82-9 [1][2]

Molecular Formula C₁₀H₆BrCl [1][2]

Molecular Weight 241.51 g/mol [2]

IUPAC Name 1-bromo-4-chloronaphthalene [1]

InChI
1S/C10H6BrCl/c11-9-5-6-

10(12)8-4-2-1-3-7(8)9/h1-6H
[1]

InChIKey
WUGJECZACFHDFE-

UHFFFAOYSA-N
[1]

SMILES
C1=CC=C2C(=C1)C(=CC=C2

Cl)Br
N/A

Physical Form Solid [1]

Physicochemical Properties (Predicted and
Comparative)
While specific experimental data for the melting point, boiling point, and solubility of 1-Bromo-
4-chloronaphthalene are not readily available in the public domain, we can infer its likely

properties based on closely related compounds.
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Property
1-Bromo-4-
chloronaphthalene
(Predicted)

1-Bromo-8-
chloronaphthalene
(for comparison)

1-
Chloronaphthalene
(for comparison)

Melting Point

Likely a solid with a

defined melting point

above room

temperature.

87-88 °C[3] -20 °C

Boiling Point

Expected to be high,

likely requiring

vacuum distillation.

150-160 °C at 5-6

Torr[3]

111-113 °C at 5

mmHg

Solubility

Predicted to be

soluble in common

organic solvents like

dichloromethane,

chloroform, and ethyl

acetate. Insoluble in

water.

Soluble in organic

solvents.

Soluble in alcohol,

benzene, and

petroleum ether.

Synthesis of 1-Bromo-4-chloronaphthalene: A
Proposed Pathway
A reliable synthetic protocol is essential for obtaining high-purity material for research and

development. While a specific, validated synthesis for 1-Bromo-4-chloronaphthalene is not

widely published, a plausible and robust method can be proposed based on established

Sandmeyer-type reactions, a cornerstone of aromatic chemistry. The logical starting material

would be the commercially available 4-chloro-1-naphthylamine.

Proposed Synthetic Scheme
The proposed synthesis involves a two-step, one-pot reaction: the diazotization of 4-chloro-1-

naphthylamine followed by a Sandmeyer reaction with a bromide source.
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Starting Material
Reaction Steps

Final Product

4-Chloro-1-naphthylamine Diazotization
(NaNO₂, HBr, 0-5 °C)

Step 1 Sandmeyer Reaction
(CuBr)

Intermediate Diazonium Salt
1-Bromo-4-chloronaphthalene

Step 2

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Bromo-4-chloronaphthalene.

Step-by-Step Experimental Protocol (Hypothetical)
This protocol is based on the well-established synthesis of the related compound, 1-bromo-8-

chloronaphthalene.[3]

Materials:

4-chloro-1-naphthylamine

Hydrobromic acid (48%)

Sodium nitrite (NaNO₂)

Copper(I) bromide (CuBr)

Ice

Sodium sulfite (Na₂SO₃)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

Hexanes and Ethyl acetate for elution

Procedure:

Diazotization:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer,

and a dropping funnel, suspend 4-chloro-1-naphthylamine (1 equivalent) in a mixture of

hydrobromic acid and water at 0-5 °C using an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise,

ensuring the temperature remains below 5 °C.

Stir the resulting mixture for 30 minutes at this temperature to ensure complete formation

of the diazonium salt.

Sandmeyer Reaction:

In a separate flask, prepare a solution of copper(I) bromide (1.2 equivalents) in

hydrobromic acid.

Slowly add the cold diazonium salt solution to the copper(I) bromide solution with vigorous

stirring. Effervescence (evolution of N₂ gas) should be observed.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Quench the reaction by the slow addition of an aqueous solution of sodium sulfite to

destroy any excess diazonium salt.

Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x volume

of the aqueous layer).
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Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

hexanes and ethyl acetate to afford pure 1-Bromo-4-chloronaphthalene.

Analytical Characterization (Predicted)
As experimental spectral data for 1-Bromo-4-chloronaphthalene is not readily available, this

section provides an expert prediction of the expected spectroscopic features based on the

analysis of related compounds and fundamental principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show six signals in the aromatic region

(typically δ 7.0-8.5 ppm). Due to the complex coupling patterns of the naphthalene ring

system, the signals will likely appear as multiplets (doublets, triplets, and doublets of

doublets). The protons on the same ring as the halogens will be the most deshielded.

¹³C NMR: The carbon NMR spectrum should exhibit ten distinct signals for the ten carbon

atoms of the naphthalene core. The carbons directly attached to the bromine and chlorine

atoms will show characteristic chemical shifts influenced by the electronegativity and heavy

atom effect of the halogens.

Infrared (IR) Spectroscopy
The IR spectrum is expected to display characteristic absorption bands for an aromatic system.

Key expected peaks include:

C-H stretching (aromatic): ~3100-3000 cm⁻¹

C=C stretching (aromatic ring): ~1600-1450 cm⁻¹

C-Br stretching: ~600-500 cm⁻¹
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C-Cl stretching: ~800-600 cm⁻¹

Mass Spectrometry (MS)
The mass spectrum will provide crucial information about the molecular weight and isotopic

distribution.

Molecular Ion Peak (M⁺): A prominent molecular ion peak cluster is expected due to the

presence of bromine (isotopes ⁷⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (isotopes ³⁵Cl and

³⁷Cl in ~3:1 ratio). This will result in a characteristic pattern of peaks at m/z values

corresponding to the different isotopic combinations of C₁₀H₆⁷⁹Br³⁵Cl, C₁₀H₆⁸¹Br³⁵Cl,

C₁₀H₆⁷⁹Br³⁷Cl, and C₁₀H₆⁸¹Br³⁷Cl.

Fragmentation Pattern: Fragmentation may involve the loss of bromine and/or chlorine

radicals, as well as the cleavage of the naphthalene ring system.

Applications in Research and Development
1-Bromo-4-chloronaphthalene is a versatile intermediate with applications in several high-

technology sectors.

Organic Electronics: It serves as a precursor for the synthesis of organic electroluminescent

materials used in the production of Organic Light Emitting Diode (OLED) displays.[4]

Pharmaceutical Synthesis: The naphthalene scaffold is present in numerous bioactive

molecules. 1-Bromo-4-chloronaphthalene can be used to introduce this moiety in the

development of new therapeutic agents.

Agrochemicals: It is a building block in the manufacturing of functional aromatic compounds

with potential applications in agrochemical synthesis.

Dye Manufacturing: The chromophoric naphthalene system makes it a useful starting

material for the synthesis of various dyes.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 1-
Bromo-4-chloronaphthalene.
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Hazard Identification
Based on available data, 1-Bromo-4-chloronaphthalene is classified with the following hazard

statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Recommended Precautions
Engineering Controls: Work in a well-ventilated fume hood.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Wear safety glasses or goggles.

Wear a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink, or

smoke when using this product.

Storage: Store in a tightly sealed container in a dry, well-ventilated area at room temperature.

[1]

Conclusion
1-Bromo-4-chloronaphthalene is a valuable and versatile chemical intermediate with

significant potential in various fields of research and development. While some of its specific

physical properties are not yet fully documented in publicly accessible literature, its chemical

identity, a plausible synthetic route, and expected analytical characteristics can be confidently

established based on the principles of organic chemistry and data from related compounds.

This guide provides a solid foundation for scientists and researchers to safely handle and
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effectively utilize 1-Bromo-4-chloronaphthalene in their synthetic endeavors, paving the way

for the discovery and development of new and innovative materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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